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Compound of Interest

Compound Name: 5-Benzyloxy-1-pentanol

Cat. No.: B042146 Get Quote

An In-depth Technical Guide to 5-Benzyloxy-1-pentanol (CAS Number: 4541-15-5)

This technical guide provides a comprehensive overview of the physicochemical properties,

spectroscopic data, synthesis, and applications of 5-Benzyloxy-1-pentanol, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties
5-Benzyloxy-1-pentanol is an organic compound featuring a pentanol backbone with a

benzyloxy group at the C-5 position.[1] It typically presents as a colorless to pale yellow liquid.

[1] Due to the hydrophobic nature of the benzyl group, its solubility in water is limited, though it

is soluble in organic solvents.[1][2] The presence of a terminal hydroxyl group allows it to act as

a hydrogen bond donor, influencing its reactivity.[1]

Table 1: Physicochemical Properties of 5-Benzyloxy-1-pentanol
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Property Value Reference

CAS Number 4541-15-5 [3][4][5]

Molecular Formula C₁₂H₁₈O₂ [1][3][5][6]

Molecular Weight 194.27 g/mol [3][5][6][7]

Boiling Point 140 °C @ 0.4 mmHg [3][4][8][9]

Density 1.008 g/mL at 25 °C [3][4][8][9]

Refractive Index (n20/D) 1.505 [3][4][8]

Flash Point 113 °C (235.4 °F) - closed cup [3][9]

Water Solubility
1729 mg/L at 25 °C

(estimated)
[2]

Appearance Colorless to pale yellow liquid [1]

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of 5-Benzyloxy-1-pentanol.

Table 2: Spectroscopic Data for 5-Benzyloxy-1-pentanol
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Spectrum Type Data Reference

¹H NMR (200 MHz, CDCl₃)

δ (ppm): 1.47-1.70 (m, 6H),

3.47 (t, J = 6.3 Hz, 2H), 3.62 (t,

J = 6.1 Hz, 2H), 4.49 (s, 2H),

7.31 (s, 5H)

[4]

¹³C NMR (50 MHz, CDCl₃)
δ (ppm): 22.3, 29.3, 32.3, 62.2,

70.2, 72.8, 127.5, 128.2, 138.3
[4]

Infrared (IR) (CHCl₃)

νₘₐₓ (cm⁻¹): 3332, 3064, 2938,

2865, 1453, 1388, 1316, 1278,

1177, 1116, 1072, 1028, 714,

700

[4]

High-Resolution Mass

Spectrometry (HRMS-ESI)

Calculated for [C₁₂H₁₈O₂ + H]⁺

(M+H): 195.1385, Found:

195.1390

[4]

GC-MS Top m/z peaks at 91 and 107 [7]

Experimental Protocols
Synthesis of 5-Benzyloxy-1-pentanol from 1,5-
Pentanediol
A common and high-yielding synthesis involves the Williamson ether synthesis.[4]

Reagents and Materials:

1,5-Pentanediol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous N,N-Dimethylformamide (DMF)

Benzyl bromide

Ethyl acetate
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Petroleum ether

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

A suspension of 60% sodium hydride (2.30 g, 57.69 mmol) in anhydrous DMF (150 mL) is

prepared in a flask and cooled to 0 °C with stirring.[4]

A solution of 1,5-pentanediol (5.0 g, 48.07 mmol) in anhydrous DMF is added dropwise to

the NaH suspension over 15 minutes at 0 °C.[4]

The reaction mixture is then stirred at room temperature for 1 hour.[4]

Benzyl bromide (5.75 mL, 48.07 mmol) is added slowly over 15 minutes, and the mixture is

stirred at room temperature for an additional 2 hours.[4]

Upon completion, the reaction is quenched by the addition of ice-cold water.[4]

The crude product is extracted with ethyl acetate (2 x 30 mL).[4]

The combined organic layers are washed three times with saturated brine, dried over

anhydrous Na₂SO₄, and concentrated under reduced pressure.[4]

The resulting residue is purified by silica gel column chromatography using a mixture of

petroleum ether and ethyl acetate (7:3, v/v) as the eluent to yield 5-benzyloxy-1-pentanol
as a colorless oily liquid (Yield: 89%).[4]
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Preparation of Alkoxide

Williamson Ether Synthesis Workup & Purification

NaH in DMF Sodium Pentanolate Intermediate

1,5-Pentanediol in DMF
  0 °C to RT, 1 hr

Crude 5-Benzyloxy-1-pentanolBenzyl Bromide
  RT, 2 hrs

Quench with H₂O Extract with Ethyl Acetate Wash with Brine Dry (Na₂SO₄) & Concentrate Column Chromatography Pure Product

Click to download full resolution via product page

Diagram 1: Synthesis workflow for 5-Benzyloxy-1-pentanol.

Applications in Chemical Synthesis
5-Benzyloxy-1-pentanol serves as a versatile intermediate in organic synthesis, particularly

for the introduction of a five-carbon chain with a protected hydroxyl group.

Precursor for Bioactive Molecules: It is a documented starting material for the synthesis of

(±)-tanikolide, a naturally occurring lactone.[4]

Intermediate for Functional Group Transformation: The terminal alcohol can be oxidized to

the corresponding aldehyde, 5-benzyloxypentanal, or further to 5-(benzyloxy)pentanoic acid,

providing access to a range of functionalized building blocks.[4][10]

Use in Protecting Group Strategies: The benzyl ether serves as a robust protecting group for

one of the hydroxyls in 1,5-pentanediol, allowing for selective reaction at the free alcohol.

This protecting group can be removed under various conditions, such as hydrogenolysis.
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5-Benzyloxy-1-pentanol

5-Benzyloxypentanal

Oxidation

5-(Benzyloxy)pentanoic Acid

Oxidation

Other Complex Molecules

Intermediate

(±)-Tanikolide

Further Synthesis

Click to download full resolution via product page

Diagram 2: Role as a synthetic intermediate.

Safety and Handling
Proper safety precautions are essential when handling 5-Benzyloxy-1-pentanol.

Table 3: Hazard and Safety Information
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Category Information Reference

Signal Word Warning [3][7][11]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[3][7][11]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.P280: Wear protective

gloves/eye protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3][6][11]

Personal Protective Equipment

(PPE)

Eyeshields, chemical-resistant

gloves, and a suitable

respirator (e.g., type ABEK

(EN14387) filter) are

recommended.

[3]

Storage

Store in a cool, well-ventilated

place. Keep the container

tightly closed. Store away from

incompatible materials such as

strong oxidizing agents.

[6][9][11][12]

Stability

Stable under recommended

storage conditions. Hazardous

decomposition products

include carbon oxides.

[9]
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Conclusion
5-Benzyloxy-1-pentanol is a valuable chemical intermediate with well-defined properties and

established synthetic protocols. Its utility in the synthesis of complex molecules makes it a

relevant compound for professionals in drug discovery and organic synthesis. The data

presented in this guide, from physicochemical properties to detailed experimental procedures

and safety information, provides a solid foundation for its effective and safe use in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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